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Compound of Interest

Compound Name: 5-Bromo-2,4-dichloropyrimidine

Cat. No.: B017362

An In-depth Technical Guide to the Physical Properties of 5-Bromo-2,4-dichloropyrimidine
For Researchers, Scientists, and Drug Development Professionals

Abstract: 5-Bromo-2,4-dichloropyrimidine is a halogenated pyrimidine derivative that serves
as a versatile intermediate in the synthesis of a wide range of biologically active molecules,
including pharmaceuticals and agrochemicals.[1] Its utility is largely derived from the differential
reactivity of its halogen substituents, making it a valuable building block in medicinal chemistry
for the development of novel compounds.[1] This document provides a comprehensive
overview of the core physical properties of 5-Bromo-2,4-dichloropyrimidine, detailed
experimental protocols for its synthesis and characterization, and a visualization of its synthetic
pathway.

Core Physical and Chemical Properties

5-Bromo-2,4-dichloropyrimidine is a compound of significant interest due to its role as a key
intermediate in the synthesis of various pharmaceutical agents, including candidates for
antiviral and anticancer drugs.[2] It is also utilized in the development of fungicides in the
agrochemical sector.[2] The strategic placement of bromine and chlorine atoms on the
pyrimidine ring allows for selective functionalization through reactions such as nucleophilic
substitution and palladium-catalyzed cross-coupling.[3]

Quantitative Data Summary
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The physical properties of 5-Bromo-2,4-dichloropyrimidine are summarized in the table

below for easy reference and comparison.

Property Value Citations
IUPAC Name 5-bromo-2,4-dichloropyrimidine  [4]
CAS Number 36082-50-5 [1][2]15]
Molecular Formula C4HBrCI2Nz2 [1112][4115]
Molecular Weight 227.87 g/mol [11[4116]
White to off-white crystalline
powder or colorless to light
Appearance . . : [11[2][5]
yellow liquid/low melting solid.
[11[2][5]
Melting Point 26-30 °C [LI5107819NL 0]
Boiling Point 128 °C at 15 mmHg (1107181191
Density 1.781 - 1.82 g/cm3 at 25 °C [21I5][7119][11]

Refractive Index

n20/D 1.603

[1107][9][12]

Soluble in Methanol, DMSO,
DMF; slightly soluble in ethanol

Solubilit 2][12][13
Y and chloroform; insoluble in 212s)
water.[2][12][13]
Flash Point 113 °C (235.4 °F) - closed cup [9]
Vapor Pressure 0.0001 mmHg at 25°C [11]

Purity

>97.0% (GC)

[1]9]

Experimental Protocols

Detailed methodologies for the synthesis and characterization of 5-Bromo-2,4-

dichloropyrimidine are crucial for its effective use in research and development.
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Synthesis from 5-Bromouracil

A common and effective method for synthesizing 5-Bromo-2,4-dichloropyrimidine is through

the reaction of 5-bromouracil with a chlorinating agent such as phosphorus pentachloride
(PCls) or phosphorus oxychloride (POCIs).[3][14][15]

Protocol using Phosphorus Pentachloride (PCls):[7][14]

Reaction Setup: In a reaction flask equipped with a reflux condenser, combine 5-bromouracil
(e.g., 6.0 g, 31.4 mmol) and phosphorus pentachloride (e.g., 16.4 g, 87.9 mmol).[7][14]

Solvent Addition: Add a suitable solvent such as 1,1,2-trichloroethane (50 mL).[7][14]

Reflux: Heat the reaction mixture to reflux. The mixture will typically transform from a
suspension to a light yellow, transparent solution.[7][14]

Monitoring: Monitor the reaction's progress using thin-layer chromatography (TLC) until the
5-bromouracil starting material is completely consumed.[7][14]

Quenching: After cooling the reaction mixture to room temperature, carefully and slowly pour
it into stirred ice water.[14] Continue stirring for approximately 1 hour.[14]

Extraction: Extract the aqueous phase multiple times with dichloromethane (DCM, e.g., 3 x
50 mL).[14]

Drying and Concentration: Combine the organic layers and dry them over anhydrous
magnesium sulfate (MgSOa).[14] Remove the solvent by evaporation under reduced
pressure to yield the crude product as a light yellow liquid.[14]

Purification: Purify the crude product using silica gel column chromatography to obtain the
final 5-Bromo-2,4-dichloropyrimidine as a colorless, transparent liquid.[14]

Characterization Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Dissolve 5-10 mg of purified 5-Bromo-2,4-dichloropyrimidine in
approximately 0.6-0.7 mL of a deuterated solvent, such as Chloroform-d (CDCIs3), in a
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standard 5 mm NMR tube.[16][17]

e 1H NMR Data Acquisition: Acquire the proton NMR spectrum. The chemical shift will be
referenced to the residual solvent peak (e.g., CDCIs at 7.26 ppm).[17]

e 13C NMR Data Acquisition: Acquire the carbon NMR spectrum using a proton-decoupled
pulse sequence. The chemical shifts are referenced to the solvent peak (e.g., CDClz at 77.16

ppm).[17]
Melting Point Determination:

o Sample Preparation: Place a small amount of the solid crystalline sample into a capillary
tube.

o Measurement: Use a standard melting point apparatus. Heat the sample slowly (e.g., 1-2 °C
per minute) as it approaches the expected melting range.

o Observation: Record the temperature range from the point at which the first drop of liquid
appears to when the entire sample has melted.

Logical and Experimental Visualizations

Diagrams are essential for representing complex chemical processes and workflows in a clear
and understandable format.

Synthesis Pathway of 5-Bromo-2,4-dichloropyrimidine

The following diagram illustrates the synthetic route from 5-bromouracil to 5-Bromo-2,4-
dichloropyrimidine.
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Caption: Synthetic pathway of 5-Bromo-2,4-dichloropyrimidine.

General Workflow for Spectroscopic Analysis

This diagram outlines the typical workflow for analyzing a chemical compound like 5-Bromo-
2,4-dichloropyrimidine using NMR spectroscopy.
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Caption: General workflow for NMR spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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